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Assembly and Interrogation of the P2Y12 Receptor in Lipid Nanodiscs.

Introduction & Rationale

Adenosine diphosphate (ADP)-dependent signaling is a fundamental driver of platelet
activation, thrombosis, and purinergic neurotransmission. The primary transducer of these
physiological effects is the P2Y12 receptor, a Class A G-protein-coupled receptor (GPCR) that
specifically couples to the Giheterotrimeric protein to inhibit adenylyl cyclase and modulate
intracellular cAMP levels ()[1].

Studying this cascade in native cell membranes is inherently confounded by the presence of
other purinergic receptors (e.g., P2Y1, P2X1) and parallel signaling networks ()[2]. In vitro
reconstitution of the purified P2Y12 receptor into nanoscale lipid bilayers (nhanodiscs) provides
a biochemically defined, noise-free environment. This approach allows researchers to isolate
the GPCR-G protein coupling mechanism, determine precise kinetic parameters, and evaluate
the efficacy of next-generation antithrombotic drugs without cellular interference.
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Schematic of the ADP-dependent P2Y12-Gi signaling cascade.
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System Design & Causality

To build a robust in vitro system, every component must be rationally selected to mimic the

native cellular environment while maintaining absolute biochemical control.

Nanodiscs vs. Liposomes: While liposomes provide a sealed bilayer, their variable size and
the random orientation of reconstituted GPCRs complicate stoichiometric analyses.
Membrane Scaffold Protein (MSP)-based nanodiscs ensure a uniform particle size and
expose both the extracellular ligand-binding pocket and the intracellular G-protein-coupling
interface.

Lipid Composition: A mixture of POPC and POPG (3:1 molar ratio) is utilized. Causality: The
inclusion of anionic POPG mimics the negatively charged inner leaflet of the plasma
membrane, which electrostatically recruits the positively charged domains of the Gaisubunit,
a kinetic prerequisite for efficient coupling.

Cholesterol Supplementation: The lipid matrix must be supplemented with Cholesterol
Hemisuccinate (CHS). Causality: Cholesterol acts as a critical allosteric modulator that
stabilizes the active, straight conformation of transmembrane helix V in the P2Y12 receptor

OL31.

Self-Validating Reconstitution Protocol

This methodology outlines the purification, nanodisc assembly, and functional validation of the

human P2Y12 receptor. To ensure the protocol is a self-validating system, the final functional

assay incorporates internal controls (empty nanodiscs and antagonist-treated states) to prove

that all measured signals are strictly receptor-driven.

Phase 1: Receptor Solubilization and Purification

Membrane Preparation: Harvest Sf9 insect cells expressing human P2Y12 (engineered with
a C-terminal 10xHis tag). Resuspend in lysis buffer (50 mM HEPES pH 7.4, 150 mM NacCl,
supplemented with protease inhibitors).

Solubilization: Add 1% (w/v) n-Dodecyl- (3 -D-maltopyranoside (DDM) and 0.2% (w/v) CHS.
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o Causality: DDM is a mild non-ionic detergent that extracts the receptor from the
membrane without denaturing the delicate transmembrane helices.

« Affinity Chromatography: Bind the solubilized fraction to Ni-NTA resin. Wash with buffer
containing 0.1% DDM/0.02% CHS and 30 mM imidazole to remove non-specific proteins.
Elute the purified GPCR with 250 mM imidazole.

Phase 2: Nanodisc Assembly

 Lipid Preparation: Dry the POPC/POPG lipid mixture under a gentle stream of nitrogen gas
to form a thin film.

e Micelle Formation: Solubilize the lipid film in an assembly buffer containing 50 mM sodium
cholate.

o Assembly Reaction: Mix the purified P2Y12, MSP1D1 (scaffold protein), and solubilized
lipids at a strict molar ratio of 1:5:250. Incubate on ice for 1 hour to allow complex
equilibration.

o Detergent Removal: Add Bio-Beads SM-2 (0.5 g/mL) and rotate overnight at 4°C.

o Scientist's Insight: The rate of detergent removal dictates the homogeneity of the
nanodiscs. Adding Bio-Beads in two batches (0.25 g/mL for 4 hours, followed by another
0.25 g/mL overnight) prevents rapid precipitation of the GPCR and ensures a higher yield
of correctly folded, monomeric P2Y12 insertions.

« Purification: Isolate the fully assembled P2Y12-nanodiscs using Size Exclusion
Chromatography (Superdex 200) to separate them from empty discs and protein aggregates.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100472?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

1. Solubilize P2Y12
(DDM/CHYS)

2. Add Lipids & MSP
(POPC/POPG)

Self-assembly

3. Detergent Removal
(Bio-Beads)

Purify Nanodiscs

Receptor-Nanodisc

5. Add Purified Gi
Heterotrimer

Functional Coupling

6. Functional Validation
(GTPyS Assay)

Click to download full resolution via product page

Step-by-step experimental workflow for P2Y12 nanodisc reconstitution.
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Phase 3: Functional Validation via GTPyS Binding Assay

This assay measures the ADP-dependent guanine nucleotide exchange factor (GEF) activity of
the reconstituted P2Y12 receptor toward the purified Giheterotrimer ()[4].

o Complex Formation: Incubate 10 nM P2Y12-nanodiscs with 100 nM purified Gai231y2
heterotrimer in assay buffer (50 mM HEPES pH 7.4, 100 mM NaCl, 5 mM MgClI2, 1 mM
EDTA, 1 mM DTT) for 30 minutes at room temperature.

» Self-Validating Controls:
o Control A (System Noise): Prepare a parallel reaction using 10 nM empty nanodiscs.

o Control B (Specificity): Pre-incubate a subset of P2Y12-nanodiscs with 1 y M AZD1283 (a
reversible P2Y12 antagonist) for 15 minutes.

e Ligand Addition: Add varying concentrations of ADP (1 pM to 10 p M) to the reaction wells.
e Reaction Initiation: Add 0.1 nM[ 35 S]|GTPyS and 1 y M GDP.

o Causality: GDP is required to keep the basal state of the G-protein inactive. The receptor
must actively catalyze the exchange of GDP for the non-hydrolyzable radiolabeled [ 35
S]GTPyS upon ADP binding.

 Filtration and Detection: Terminate the reaction after 30 minutes by rapid filtration through
GF/B glass microfiber filters. Wash three times with ice-cold buffer. Measure bound
radioactivity using a liquid scintillation counter.

Quantitative Data & Expected Outcomes

A successfully reconstituted system will yield highly specific, dose-dependent activation curves.
The table below summarizes the expected pharmacological parameters for a validated P2Y12-
nanodisc system.
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.. . Biological
Parameter Condition / Ligand Expected Value L
Significance

Validates high-affinity
functional coupling of
P2Y12 to Giin the lipid
bilayer.

EC50 ADP (Agonist) 15-30nM

Demonstrates the
. structural integrity of
IC50 AZD1283 (Antagonist) 5-10nM
the extracellular drug-

binding pocket.

Confirms low auto-

activation and a
) ) ADP vs. Basal (No ) )
Signal-to-Noise Ligand) > 5-fold increase robust dynamic range
igan
J for high-throughput

screening.

Proves that GEF
activity is strictly

Basal Activity Empty Nanodisc + Gi < 10% of Max Signal receptor-dependent
(Self-Validation criteria

met).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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